ZINC carbonate

• CAS No.: 3486-35-9
• Molecular Formula: CH2O3Zn
• Molecular Weight: 127.4 g/mol
• IUPAC Name: carbonic acid;zinc
• InChI: InChI=1S/CH2O3.Zn/c2-1(3)4;/h(H2,2,3,4)
• InChI Key: ONIOAEVPMYCHKX-UHFFFAOYSA-N
• impurities: CADMIUM IS A MINOR CONSTITUENT OF SMITHSONITE.
• SMILES: C(=O)([O-])[O-].[Zn+2]
• Canonical SMILES: C(=O)(O)O.[Zn]
• Color/Form: WHITE RHOMBIC CRYSTALS; WHITE, CRYSTALLINE POWDER; RHOMBOHEDRAL STRUCTURE
• density: 4.398 at 68 °F (USCG, 1999) - Denser than water; will sink; 4.4 g/cu cm
• melting_point: Loses CO2 at 572 °F = 300 °F = 573.2 °F (USCG, 1999)
• Key on ui other cas no.: 3486-35-9; 51839-25-9
• physical_description: Zinc carbonate appears as a white crystalline solid or powder that is insoluble in water. The primary hazard is the threat posed to the environment. Immediate steps should be taken to limit its spread to the environment. Used in pharmaceuticals, to make other zinc compounds, as a feed additive.; Other Solid; Dry Powder; White solid; [Hawley] White odorless powder; [MSDSonline]
• Pictograms: Environmental Hazard
• solubility: 0.001 G/100 G OF WATER AT 15 °C; SOL IN DIL ACIDS, ALKALIES & SOLN OF AMMONIUM SALTS.; INSOL IN AMMONIA, PYRIDINE & ACETONE; Insol in alcohol
• Synonyms: zinc carbonate

Description

Zinc carbonate is an inorganic compound with the chemical formula ZnCO₃. It appears as a white crystalline powder and is also known as smithsonite or zinc spar. This compound is insoluble in water but dissolves in acids. This compound occurs naturally as the mineral smithsonite and is an important ore of zinc .

Preparation Methods

Synthetic Routes and Reaction Conditions: Zinc carbonate can be synthesized through several methods:

Precipitation Method: This involves reacting a soluble zinc salt, such as zinc sulfate, with a sodium carbonate solution.

Carbonation Method: Carbon dioxide is passed through a solution of zinc salts, resulting in the precipitation of this compound.

Hydrothermal Synthesis: This method uses high temperature and pressure to produce high-purity this compound crystals.

Industrial Production Methods: In industrial settings, this compound is often produced by treating cold solutions of zinc sulfate with potassium bicarbonate. Upon warming, it converts to basic this compound (Zn₅(CO₃)₂(OH)₆) .

Types of Reactions:

Reaction with Acids: this compound reacts with acids to form zinc chloride and release carbon dioxide gas. For example:

Decomposition Reaction: When heated, this compound decomposes to form zinc oxide and carbon dioxide:

Common Reagents and Conditions:

Acids: Hydrochloric acid and sulfuric acid are commonly used in reactions with this compound

Heat: Decomposition of this compound requires heating.

Major Products:

Zinc Chloride (ZnCl₂): Formed when this compound reacts with hydrochloric acid.

Zinc Sulfate (ZnSO₄): Formed when this compound reacts with sulfuric acid.

Zinc Oxide (ZnO): Formed upon decomposition of this compound.

Scientific Research Applications

Scientific Research Applications

Zinc carbonate is utilized in various scientific studies, particularly in toxicology and material science. It has been characterized for use as a dietary source of zinc in rodent studies to investigate the effects of zinc deficiency and excess. Research indicates that this compound can be beneficial in understanding the bioavailability of zinc compounds and their implications for health outcomes .

Case Study: Rodent Toxicity and Carcinogenicity Study

• Objective : To characterize this compound basic as a dietary source of zinc.
• Methods : Analytical techniques such as X-ray diffraction and infrared spectroscopy were employed.
• Findings : The study confirmed the stability of this compound at ambient temperature and its suitability for dietary supplementation in research settings .

Pharmaceuticals

This compound plays a crucial role in the pharmaceutical industry. Its applications include:

• Antacid Properties : Used to alleviate indigestion and heartburn.
• Dermatological Treatments : Effective in treating skin conditions like acne and eczema due to its antiseptic properties .
• Wound Healing : Promotes healing and soothes irritated skin.

Table 1: Pharmaceutical Applications of this compound

Application	Description
Antacid	Alleviates indigestion and heartburn
Skin Treatments	Used in creams for acne, eczema
Wound Healing	Soothes irritation and promotes healing

Agriculture

In agriculture, this compound is used primarily as a fertilizer to address zinc deficiency in soils, which is crucial for plant growth. It also serves as a fungicide and bactericide, enhancing crop yield and quality.

Table 2: Agricultural Applications of this compound

Application	Benefits
Fertilizers	Provides essential zinc nutrients
Crop Protection	Controls fungal and bacterial diseases

Rubber Production

This compound is extensively used in the rubber industry as an activator in the vulcanization process. It enhances the mechanical properties of rubber products, making it essential for manufacturing tires, seals, and gaskets.

Table 3: Rubber Production Applications

Product Type	Role of this compound
Tires	Improves elasticity and durability
Seals	Acts as a filler enhancing mechanical properties

Cosmetics

The cosmetic industry benefits from this compound due to its fungicidal and antiseptic properties. It is commonly found in products such as sunscreens, shampoos, and lotions.

Table 4: Cosmetic Applications of this compound

Product Type	Function
Sunscreens	Provides UV protection
Shampoos	Acts as an opacifier for cloudy appearance

Industrial Applications

This compound is also utilized in various industrial sectors including ceramics, glass production, paints, and coatings. Its ability to enhance thermal stability and optical clarity makes it valuable in these applications.

Table 5: Industrial Applications of this compound

Industry	Application
Ceramics	Modifies glazes for opacity
Glass Production	Improves melting temperature
Paints	Acts as a pigment enhancing color vibrancy

Mechanism of Action

The mechanism of action of zinc carbonate involves its ability to release zinc ions, which play crucial roles in various biological processes. Zinc ions act as cofactors for numerous enzymes, facilitating catalytic, structural, and regulatory functions . In agriculture, this compound nanoparticles enhance the internalization of zinc in plants, promoting growth and providing antifungal properties .

Comparison with Similar Compounds

Zinc carbonate can be compared with other similar compounds such as:

Calcium Carbonate (CaCO₃): Both compounds have similar structures, but this compound is less soluble in water compared to calcium carbonate.

Magnesium Carbonate (MgCO₃): Like this compound, magnesium carbonate is also insoluble in water and decomposes upon heating to form magnesium oxide and carbon dioxide.

Iron Carbonate (FeCO₃):

This compound’s unique properties, such as its ability to release zinc ions and its applications in various fields, make it a valuable compound in both scientific research and industrial applications.

Chemical Reactions Analysis

Thermal Decomposition

Zinc carbonate decomposes upon heating (>300°C) to form zinc oxide (ZnO) and carbon dioxide (CO₂):
$\text{ZnCO}_3(s)\xrightarrow{\Delta}\text{ZnO}(s)+\text{CO}_2(g)$
Key Data

• Enthalpy Change : ΔH = +71.5 kJ/mol (endothermic)

• Kinetics : Reaction proceeds via a contracting sphere model under specific CO₂ pressures .

• Product Stability : ZnO formed is stable and non-reactive under standard conditions .

Parameter	Value	Source
Decomposition Temp.	300°C
CO₂ Release	1 mole per mole ZnCO₃

Reaction with Acids

ZnCO₃ reacts with acids (e.g., HCl, H₂SO₄) to produce zinc salts, water, and CO₂ gas:
$\text{ZnCO}_3(s)+2\text{HCl}(aq)\rightarrow \text{ZnCl}_2(aq)+\text{CO}_2(g)+\text{H}_2\text{O}(l)$
Observations

• Effervescence due to CO₂ release .

• Soluble zinc salts (e.g., ZnCl₂) form in acidic solutions .

Reactivity Table

Acid	Product	Solubility
Hydrochloric (HCl)	ZnCl₂	Soluble
Sulfuric (H₂SO₄)	ZnSO₄	Soluble
Acetic (CH₃COOH)	Zn(CH₃COO)₂	Partially

Reaction with Bases

In alkaline environments, ZnCO₃ reacts with bases like NaOH to form zinc hydroxide (Zn(OH)₂):
$\text{ZnCO}_3(s)+2\text{NaOH}(aq)\rightarrow \text{Zn OH }_2(s)+\text{Na}_2\text{CO}_3(aq)$
Key Findings

• Gelatinous white precipitate (Zn(OH)₂) observed .

• Further heating of Zn(OH)₂ yields ZnO :
  $\text{Zn OH }_2(s)\xrightarrow{\Delta}\text{ZnO}(s)+\text{H}_2\text{O}(g)$

Formation of Basic this compound

Under hydrothermal conditions or exposure to CO₂ and water vapor, ZnCO₃ transforms into basic this compound (Zn₅(CO₃)₂(OH)₆):
$5\text{ZnCO}_3+3\text{H}_2\text{O}\rightarrow \text{Zn}_5(\text{CO}_3)_2(\text{OH})_6+3\text{CO}_2$
Conditions

• Requires near-saturated water vapor pressure .

• Reaction kinetics depend on CO₂ partial pressure .

Geological and Industrial Reactions

• Smithsonite Formation : Natural ZnCO₃ deposits form via reaction of zinc sulfate solutions with limestone :
  $\text{ZnSO}_4(aq)+\text{CaCO}_3(s)\rightarrow \text{ZnCO}_3(s)+\text{CaSO}_4(aq)$

• Copper Replacement : In mineralogical contexts, ZnCO₃ reacts with copper sulfate to form malachite (Cu₂CO₃(OH)₂) :
  $2\text{CuSO}_4+2\text{ZnCO}_3+\text{H}_2\text{O}\rightarrow \text{Cu}_2\text{CO}_3(\text{OH})_2+2\text{ZnSO}_4+\text{CO}_2$

Solubility and Stability

Property	Value	Source
Water Solubility	10 mg/L at 15°C
Solubility in Acids	High (forms Zn²⁺ salts)
Stability in Air	Stable (hygroscopic)

Q & A

Basic Research Questions

Q. How can researchers determine the ZnO equivalence in zinc carbonate samples, and what analytical methods validate this measurement?

this compound's ZnO equivalence (≥70.0% per USP standards) is critical for stoichiometric calculations. Dissolve the sample in hydrochloric acid, neutralize excess acid, and titrate with EDTA using eriochrome black T as an indicator. Validate via atomic absorption spectroscopy (AAS) or X-ray diffraction (XRD) to confirm ZnO content .

Q. What standardized methods are used to synthesize basic this compound, and how is purity ensured?

Basic this compound (e.g., ZnCO₃·2Zn(OH)₂·H₂O) is synthesized by reacting zinc sulfate with sodium carbonate or ammonium carbonate under controlled pH (8–9). Post-synthesis, purity is verified by ICP-OES for trace metals (Cl⁻ ≤0.01%, SO₄²⁻ ≤0.05%) and gravimetric analysis after thermal decomposition to ZnO .

Q. What experimental protocols characterize the thermal decomposition of this compound to ZnO?

Use thermogravimetric analysis (TGA) with a heating rate of 10°C/min under inert atmosphere. This compound decomposes at ~300°C, releasing CO₂ (mass loss ~35.9% for ZnCO₃; ~26.5% for basic carbonate). Confirm residue composition via XRD (ZnO peaks at 2θ = 31.8°, 34.4°, 36.3°) .

Advanced Research Questions

Q. How do contradictions in reported this compound formulas (e.g., 3Zn(OH)₂·2ZnCO₃ vs. Zn₅(CO₃)₂(OH)₆) impact material characterization?

Variability arises from hydration states and synthesis conditions. For precise identification, combine IR spectroscopy (e.g., CO₃²⁻ bands at 1,420 cm⁻¹ and 860 cm⁻¹) with elemental analysis (Zn:O:C ratio). Cross-reference with NIST data (CAS 3486-35-9) to resolve ambiguities .

Q. What methodological considerations are critical for designing adsorption studies using this compound-derived materials (e.g., ZnO nanoparticles)?

Key parameters include:

• pH : Optimal Zn²+ adsorption occurs at pH 6–8 due to hydroxide precipitation and surface charge effects.
• Kinetics : Fit data to pseudo-second-order models (R² >0.99) for chemisorption-dominated processes.
• Isotherms : Langmuir models describe monolayer adsorption (e.g., NCC adsorbent capacity: 18.2 mg/g Zn²+) .

Q. How do impurities in this compound (e.g., chloride, sulfate) affect its performance as a precursor for functional materials?

Trace Cl⁻ (>0.01%) induces defect states in ZnO nanoparticles, altering photoluminescence. Use ICP-MS to quantify impurities and correlate with functional properties (e.g., photocatalytic activity). Pre-purify via recrystallization in ammonia solutions .

Q. What advanced techniques resolve structural uncertainties in this compound polymorphs?

Pair synchrotron XRD with Rietveld refinement to distinguish between hydrozincite (Zn₅(CO₃)₂(OH)₆) and smithsonite (ZnCO₃). Complement with TEM-EDX for localized elemental mapping and crystallite size analysis (e.g., 40–60 nm nanopowders) .

Synthesis routes and methods

Procedure details

Each of the mixtures of copper nitrate and zinc nitrate at a Zn/(Zn+Cu) atomic ratio of 0.1, 0.2, 0.3, 0.5 and 0.67, respectively, was dissolved in an ionexchanged water at a concentration of 20 wt %. Separately, a 20 wt % aqueous solution containing a stoichiometric amount of sodium carbonate was prepared. The resulting sodium carbonate solution was added dropwise to the solution of nitrate mixture while stirring in a stirring tank to produce a precipitate of basic copper carbonate and basic zinc carbonate. The precipitate was filtered, washed with water and dried at 120° C. for 10 hours. The precipitate was then calcined at a temperature of 350° C. for 5 hours to obtain five mixtures of cupric oxide and zinc oxide having different proportions.